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Compound of Interest

Compound Name: Ethyl 3-aminopicolinate

Cat. No.: B028016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Ethyl 3-
aminopicolinate, a pyridine derivative of interest in pharmaceutical and chemical research.

The document details its melting and boiling points, outlines the experimental methodologies

for their determination, and presents a logical workflow for its synthesis and characterization.

Core Physical Properties
Ethyl 3-aminopicolinate (CAS No: 27507-15-9) is a solid at room temperature.[1][2] Its key

physical properties are summarized in the table below, providing a ready reference for

laboratory and developmental applications.

Physical Property Value Conditions

Melting Point 131-133 °C Not Specified

Boiling Point 326.2 °C at 760 mmHg

Table 1: Key Physical Properties of Ethyl 3-aminopicolinate
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Accurate determination of physical constants such as melting and boiling points is fundamental

to the characterization and quality control of chemical compounds. The following sections detail

standardized experimental protocols applicable to Ethyl 3-aminopicolinate.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely adopted and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of finely powdered, dry Ethyl 3-aminopicolinate is

introduced into the open end of a capillary tube. The tube is then gently tapped to pack the

sample into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus, adjacent to the thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For a pure compound,

this range should be narrow, typically within 1-2 °C.
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Boiling Point Determination
The boiling point, the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, is another key physical constant for characterization. The

distillation method is a standard approach for its determination.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated) with adapter

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Assembly: A distillation apparatus is assembled with the Ethyl 3-aminopicolinate
sample placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the

thermometer bulb before entering the condenser.

Temperature Reading: The temperature is recorded when it stabilizes, indicating that the

vapor and liquid are in equilibrium. This stable temperature is the boiling point of the

substance at the recorded atmospheric pressure.

Pressure Correction: Since the boiling point is pressure-dependent, it is often necessary to

correct the observed boiling point to standard pressure (760 mmHg) using a nomograph or

the Clausius-Clapeyron equation if the determination is performed at a different pressure.
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Synthesis and Characterization Workflow
The synthesis of Ethyl 3-aminopicolinate is most commonly achieved through the Fischer

esterification of 3-aminopicolinic acid. The following diagram illustrates a typical experimental

workflow from synthesis to characterization.
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Caption: Experimental workflow for the synthesis and characterization of Ethyl 3-
aminopicolinate.

This workflow outlines the key stages involved in producing and verifying the identity and purity

of Ethyl 3-aminopicolinate. The synthesis is followed by a standard aqueous work-up to

isolate the crude product. Purification is then carried out, typically by recrystallization for a solid

product, to remove any unreacted starting materials or byproducts. Finally, the purified

compound is characterized by determining its physical properties (melting and boiling points)

and by spectroscopic methods to confirm its chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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